2-(5-Bromopyridin-3-YL)acetonitrile
Overview
Description
2-(5-Bromopyridin-3-yl)acetonitrile is a brominated pyridine derivative that is of interest in various chemical syntheses. While the provided papers do not directly discuss this compound, they do provide insights into the reactivity and synthesis of related bromopyridine and pyridine compounds, which can be informative for understanding the chemistry of this compound.
Synthesis Analysis
The synthesis of related pyridine compounds can involve electrochemical methods, as seen in the synthesis of 3,5-dicyano-1,2,4,6-tetramethylpyridinium, which is obtained through the electrochemical oxidation of methyl-1,4-dihydropyridines in acetonitrile . Additionally, palladium-catalyzed cyclization reactions have been used to synthesize 3-oxo-1,3-dihydrofuro[3,4-c]pyridine derivatives from 3-bromopyridine-4-carbaldehyde . These methods could potentially be adapted for the synthesis of this compound by choosing appropriate starting materials and reaction conditions.
Molecular Structure Analysis
The molecular structure of pyridine derivatives can be complex, as demonstrated by the structural characterization of tetrakis(3,5-dimethylpyridine)dihydridosilicon dibromide and 3,5-dimethylpyridinium bromide . These studies highlight the importance of X-ray crystallography in determining the precise molecular geometry and electronic structure of pyridine compounds, which is essential for understanding their reactivity.
Chemical Reactions Analysis
Pyridine derivatives can undergo a variety of chemical reactions. For instance, 3-bromo-5-methoxyfuran-2(5H)-one reacts with nucleophiles to form cyclopropane bis-lactones , and 2-amino-6-(3-methyl-5-oxo-1-phenyl-2-pyrazolin-4-yl)-4-phenylpyridine-3-carbonitrile can react with various reagents to yield oxopyrazolinylpyridines and related compounds . These reactions often involve nucleophilic substitution, cyclization, and addition reactions, which are likely relevant to the chemistry of this compound.
Physical and Chemical Properties Analysis
The physical and chemical properties of pyridine derivatives are influenced by their molecular structure. For example, the presence of electron-withdrawing groups such as nitriles can affect the acidity and reactivity of the compound . The bromine atom in this compound is expected to make it more reactive in nucleophilic substitution reactions due to its ability to stabilize a leaving group. The solubility in solvents like acetonitrile is also an important physical property that can influence the reactivity and applications of these compounds .
Scientific Research Applications
Catalytic Applications
2-(5-Bromopyridin-3-yl)acetonitrile has been explored in catalytic processes. For instance, Cho and Kim (2008) reported the cyclization of 3-bromopyridine-4-carbaldehyde with carboxylic acids in acetonitrile at high temperatures under carbon monoxide pressure, catalyzed by palladium. This process yields 3-oxo-1,3-dihydrofuro[3,4-c]pyridine-1-yl alkanoates, demonstrating the compound's utility in catalyzed cyclization reactions to produce functionalized heterocycles (Cho & Kim, 2008).
Coordination Chemistry and Magnetic Properties
The compound plays a role in the synthesis of coordination compounds with intriguing magnetic properties. Krebs, Ceglarska, Näther, and colleagues (2021, 2022) investigated nickel(II)thiocyanate and manganese(II)thiocyanate coordination compounds with 3-bromopyridine as a co-ligand, revealing complex magnetic behaviors and structural polymorphism. These findings contribute to our understanding of the magnetic properties and potential applications of such coordination compounds (Krebs et al., 2021), (Krebs et al., 2022).
Antibacterial Applications
Another significant application is in the development of antimicrobial agents. Bogdanowicz, Foks, Gobis, and colleagues (2013) reported the synthesis of novel 4-pyrrolidin-3-cyanopyridine derivatives from 2-bromo-4-(pyrrolidin-1-yl)pyridine-3-carbonitrile, which exhibited promising antibacterial activity against various bacteria. This underlines the compound's potential in synthesizing new antimicrobials (Bogdanowicz et al., 2013).
Photochemistry and Ligand Release Mechanisms
Furthermore, Tu, Mazumder, Endicott, Kodanko, and colleagues (2015) explored the selective photodissociation of acetonitrile ligands in ruthenium polypyridyl complexes. Their work helps understand how metal complexes release ligands upon photoexcitation, which is crucial for biological research and developing specific therapeutics (Tu et al., 2015).
Mechanism of Action
properties
IUPAC Name |
2-(5-bromopyridin-3-yl)acetonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrN2/c8-7-3-6(1-2-9)4-10-5-7/h3-5H,1H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NGSJXAQHUJFHEF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC=C1Br)CC#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BrN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10566849 | |
Record name | (5-Bromopyridin-3-yl)acetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10566849 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
39891-08-2 | |
Record name | (5-Bromopyridin-3-yl)acetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10566849 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(5-bromopyridin-3-yl)acetonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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